![molecular formula C23H22N4O2 B6177127 ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylate CAS No. 2624140-79-8](/img/no-structure.png)
ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylate
Overview
Description
Ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylate is a useful research compound. Its molecular formula is C23H22N4O2 and its molecular weight is 386.4. The purity is usually 93.
BenchChem offers high-quality ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylate' involves the use of a multi-step reaction process. The first step involves the synthesis of the 1H-1,2,3-triazole ring, followed by the synthesis of the cyclopenta[c]quinoline ring system. The final step involves the coupling of the two ring systems to form the desired compound.", "Starting Materials": [ "Ethyl 6-bromo-2-chloroquinoline-3-carboxylate", "Sodium azide", "Copper(I) iodide", "Sodium ascorbate", "4-(Prop-2-yn-1-yl)aniline", "Sodium hydroxide", "Ethyl bromoacetate", "Triethylamine", "Acetic acid", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of 1H-1,2,3-triazole ring", "1. Ethyl 6-bromo-2-chloroquinoline-3-carboxylate is reacted with sodium azide in the presence of copper(I) iodide and sodium ascorbate to form ethyl 6-azido-2-chloroquinoline-3-carboxylate.", "2. The resulting compound is then reacted with 4-(prop-2-yn-1-yl)aniline in the presence of sodium hydroxide to form ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-6-chloroquinoline-3-carboxylate.", "3. The compound is then treated with ethyl bromoacetate and triethylamine in acetic acid to form ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-6-ethoxycarbonylquinoline-3-carboxylate.", "Step 2: Synthesis of cyclopenta[c]quinoline ring system", "4. The compound is then reacted with sodium bicarbonate and ethanol to form ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylate." ] } | |
CAS RN |
2624140-79-8 |
Product Name |
ethyl 4-[3-(1H-1,2,3-triazol-1-yl)phenyl]-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylate |
Molecular Formula |
C23H22N4O2 |
Molecular Weight |
386.4 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
